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Compound of Interest

Compound Name: Delphinidin 3-galactoside

Cat. No.: B150078 Get Quote

This guide provides essential safety protocols and logistical procedures for the handling and

disposal of Delphinidin 3-galactoside, ensuring the safety of laboratory personnel and the

integrity of research activities.

Hazard Assessment
Delphinidin 3-galactoside is not classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2][3]

However, as with any chemical substance, it is crucial to handle it with care to minimize

exposure and maintain a safe laboratory environment.[3] The primary risks associated with

handling this compound in its solid form are the inhalation of dust and direct contact with the

skin and eyes.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Delphinidin 3-galactoside.
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Protection Type Recommended PPE
Specifications and Best

Practices

Eye Protection
Safety glasses with side

shields or safety goggles

Should be worn at all times in

the laboratory.[4]

Hand Protection Nitrile or latex gloves

Check gloves for integrity

before use. Remove and

replace gloves immediately if

they become contaminated.

Wash hands thoroughly after

handling.

Body Protection Laboratory coat

A full-sleeved lab coat should

be worn and kept fastened to

protect from potential spills.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

A dust mask or respirator may

be necessary if handling large

quantities or if there is a risk of

significant dust generation.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of Delphinidin 3-galactoside
from receipt to use in experimental protocols.

3.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place.[5]

Recommended storage temperatures are typically -20°C for long-term stability.[6]

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard information (though none is required by GHS for this compound).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.cdc.gov/niosh/docs/2007-107/pdfs/2007-107.pdf
https://www.benchchem.com/product/b150078?utm_src=pdf-body
https://www.extrasynthese.com/delphinidin/268-delphinidin-3-o-galactoside-chloride.html
https://www.medchemexpress.com/delphinidin-3-o-galactoside-chloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.2. Preparation and Handling

Work Area Preparation: Designate a specific, clean area for handling the powder. To contain

any potential spills, it is advisable to work on a disposable absorbent bench protector.

Ventilation: Handle the powder in a well-ventilated area. For procedures that may generate

dust, such as weighing, it is best practice to use a chemical fume hood or a ventilated

balance enclosure.[7]

Weighing:

Tare a clean weigh boat on the analytical balance.

Carefully transfer the desired amount of Delphinidin 3-galactoside to the weigh boat

using a clean spatula.

Avoid creating dust by handling the powder gently.

Once weighed, promptly close the primary container.

Dissolving:

If preparing a solution, add the solvent to the weighed powder in a suitable container.

Gently swirl or stir to dissolve. Delphinidin 3-galactoside is soluble in solvents such as

DMSO and acetone.[8]

3.3. Spill Management

Minor Spills: For small spills of the solid, gently sweep up the material, avoiding dust

generation, and place it in a sealed container for disposal. The area can then be wiped clean

with a damp cloth.

Solution Spills: Absorb spills of solutions with an inert absorbent material and place it in a

sealed container for disposal. Clean the spill area with an appropriate solvent.

Disposal Plan
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As Delphinidin 3-galactoside is considered non-hazardous, disposal is generally

straightforward, but institutional and local regulations must always be followed.[9][10][11]

Unused Solid Material: Uncontaminated, excess solid Delphinidin 3-galactoside can

typically be disposed of in the regular solid waste stream, provided it is in a sealed container.

Contaminated Materials: Items such as used gloves, weigh boats, and absorbent pads that

are contaminated with the chemical should be placed in a sealed bag or container before

being disposed of in the regular trash.

Solutions: Small quantities of dilute, non-hazardous aqueous solutions may be permissible

for drain disposal with copious amounts of water, but it is imperative to check and adhere to

your institution's specific policies on liquid waste disposal.[9][10] For solutions in organic

solvents, disposal should follow the procedures for chemical solvent waste.

Always consult your institution's Environmental Health and Safety (EHS) office for specific

guidance on waste disposal.[9][11]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Delphinidin 3-galactoside
in a laboratory setting.
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Caption: Workflow for handling Delphinidin 3-galactoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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